4-[({[(2-methoxy-4-nitrophenyl)amino]carbonyl}amino)methyl]benzoic acid

• IUPAC Name: 4-[[(2-methoxy-4-nitrophenyl)carbamoylamino]methyl]benzoic acid
• InChI: InChI=1S/C16H15N3O6/c1-25-14-8-12(19(23)24)6-7-13(14)18-16(22)17-9-10-2-4-11(5-3-10)15(20)21/h2-8H,9H2,1H3,(H,20,21)(H2,17,18,22)
• InChI Key: QZHJKPHVZLNPIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

4-[({[(2-methoxy-4-nitrophenyl)amino]carbonyl}amino)methyl]benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, MNPA, and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MNPA involves the inhibition of specific enzymes that are involved in cancer cell growth. MNPA has been found to inhibit the enzyme dihydrofolate reductase, which is essential for the synthesis of DNA. By inhibiting this enzyme, MNPA prevents cancer cells from dividing and growing.
Biochemical and Physiological Effects:
MNPA has been found to have a wide range of biochemical and physiological effects. Studies have shown that MNPA can induce apoptosis, or programmed cell death, in cancer cells. MNPA has also been found to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, MNPA has been found to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using MNPA in lab experiments is its specificity for dihydrofolate reductase. MNPA has been found to be highly selective for this enzyme, which makes it a valuable tool for studying the role of dihydrofolate reductase in cancer cell growth. However, MNPA can be difficult to synthesize and purify, which can limit its use in lab experiments.

Future Directions

There are several future directions for research on MNPA. One area of interest is the development of MNPA analogs that have improved potency and selectivity for dihydrofolate reductase. Another area of research is the use of MNPA as a diagnostic tool for cancer. MNPA has been found to accumulate in cancer cells, which makes it a potential imaging agent for cancer diagnosis. Additionally, MNPA may have applications in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases.
Conclusion:
In conclusion, MNPA is a chemical compound that has potential applications in scientific research, particularly in the field of cancer research. MNPA has been found to have anti-cancer properties, can inhibit the growth of cancer cells, and has a wide range of biochemical and physiological effects. While MNPA has some limitations for use in lab experiments, there are several future directions for research on this compound. Overall, MNPA is a valuable tool for studying the mechanisms of cancer cell growth and has potential applications in the diagnosis and treatment of cancer and other diseases.

Scientific Research Applications

MNPA has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that MNPA has anti-cancer properties and can inhibit the growth of cancer cells. MNPA has also been studied for its potential use as a diagnostic tool for cancer.